Cas no 16840-81-6 (3',4'-Didehydro-beta,(-caroten-4-one)

• Product Name: 3',4'-Didehydro-beta,(-caroten-4-one
• CAS No: 16840-81-6
• MF: C₄₀H₅₂O
• MW: 548.840291976929
• CID: 1998447
• PubChem ID: 87442439
• Update Time: 2025-04-21

3',4'-Didehydro-beta,(-caroten-4-one Chemical and Physical Properties

Names and Identifiers

• 3',4'-Didehydro-beta,(-caroten-4-one
• 3',4'-Didehydro-beta,psi-caroten-4-one
• 16840-81-6
• SCHEMBL2832602
• 4-ketotorulene
• 3-[(1E,3E,5E,7E,9E,11E,13E,15E,17E,19E,21E)-3,7,12,16,20,24-hexamethylpentacosa-1,3,5,7,9,11,13,15,17,19,21,23-dodecaenyl]-2,4,4-trimethylcyclohex-2-en-1-one
• 3-((1E,3E,5E,7E,9E,11E,13E,15E,17E,19E,21E)-3,7,12,16,20,24-hexamethylpentacosa-1,3,5,7,9,11,13,15,17,19,21,23-dodecaenyl)-2,4,4-trimethylcyclohex-2-en-1-one

• Inchi： 1S/C40H52O/c1-31(2)17-13-20-34(5)23-15-25-35(6)24-14-21-32(3)18-11-12-19-33(4)22-16-26-36(7)27-28-38-37(8)39(41)29-30-40(38,9)10/h11-28H,29-30H2,1-10H3
• InChI Key： PQLCIULTTLEVLF-UHFFFAOYSA-N
• SMILES： C(=CC(C)=CC=CC(C)=CC=CC(C)=CC=CC=C(C)C=CC=C(C)C=CC1C(C)(C)CCC(=O)C=1C)/C=C(\C)/C

Computed Properties

• Exact Mass: 548.401816278Da
• Monoisotopic Mass: 548.401816278Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 41
• Rotatable Bond Count: 12
• Complexity: 1300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 11
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.645
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tetraterpenoids Carotenoids